Cas no 111631-73-3 (Isoquinoline, 2-(2-chloro-1-oxopropyl)-1,2,3,4-tetrahydro-8-methyl-)

• Product Name: Isoquinoline, 2-(2-chloro-1-oxopropyl)-1,2,3,4-tetrahydro-8-methyl-
• CAS No: 111631-73-3
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• CID: 1199154
• PubChem ID: 85534927
• Update Time: 2025-04-20

Isoquinoline, 2-(2-chloro-1-oxopropyl)-1,2,3,4-tetrahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-(2-chloro-1-oxopropyl)-1,2,3,4-tetrahydro-8-methyl-
• 111631-73-3
• 2-Chloro-1-(3,4-dihydro-8-methyl-2(1H)-isoquinolinyl)-1-propanone
• DTXSID001168356

• Inchi： 1S/C13H16ClNO/c1-9-4-3-5-11-6-7-15(8-12(9)11)13(16)10(2)14/h3-5,10H,6-8H2,1-2H3
• InChI Key： RJRIQGYPPQMACL-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC2C(C)=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 237.09218
• Monoisotopic Mass: 237.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31